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Compound of Interest

Compound Name: Pigment red 48

Cat. No.: B3262484 Get Quote

A comprehensive guide for researchers, scientists, and drug development professionals on the

performance and properties of Pigment Red 48:1 (Barium Salt) and Pigment Red 48:2

(Calcium Salt).

This guide provides a detailed comparison of the barium and calcium salts of C.I. Pigment Red
48, organic pigments widely utilized across various industries for their vibrant red hues. This

document is intended to assist researchers, scientists, and professionals in selecting the

appropriate pigment based on specific performance requirements and application contexts. The

information presented is a synthesis of technical data sheets and industry publications.

Chemical Structure and Identification
Pigment Red 48 is a monoazo pigment. The core structure involves the coupling of diazotized

2-amino-5-chloro-4-methylbenzenesulfonic acid with β-hydroxynaphthoic acid. The specific

salt, either barium or calcium, is formed with the sulfonic acid group, which significantly

influences the pigment's final properties.
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Feature
Pigment Red 48:1 (Barium
Salt)

Pigment Red 48:2 (Calcium
Salt)

C.I. Name Pigment Red 48:1 Pigment Red 48:2

C.I. Number 15865:1 15865:2

CAS Number 7585-41-3[1] 7023-61-2[2]

Molecular Formula C18H13ClN2O6S·Ba C18H11CaClN2O6S[3]

Synonyms
Fast Scarlet BBN, Barium 2B

Red

Fast Brilliant BBC, Calcium 2B

Red

Performance Characteristics: A Comparative
Overview
The choice between the barium and calcium salt of Pigment Red 48 is primarily dictated by the

desired shade, fastness properties, and processing conditions of the intended application.

Color and Shade
Pigment Red 48:1 (Barium Salt): Typically exhibits a neutral to yellowish-red shade.[4][5] It

is often described as a "vermilion shade" pigment.[6]

Pigment Red 48:2 (Calcium Salt): Presents a brighter, more bluish-red or rubine shade.[2][5]

[7]

Fastness Properties and Stability
The performance of these pigments in terms of their resistance to various environmental

factors is a critical consideration for their application.
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Property
Pigment Red 48:1 (Barium
Salt)

Pigment Red 48:2 (Calcium
Salt)

Lightfastness (1-8 Scale) 3 - 6[4][8] 5 - 7[2][7][9][10]

Heat Resistance (°C) 200-240 (in PE for 5 min)[4][8]
180 - 230 (in HDPE for 5 min)

[2][7][9]

Water Resistance (1-5 Scale) Not consistently reported 4 - 5[9][10][11]

Oil Resistance (1-5 Scale) 5[4] 4 - 5[2][9][10]

Acid Resistance (1-5 Scale) 4[4] 3 - 4[2][7][9][10]

Alkali Resistance (1-5 Scale) 4-5[4] 3 - 5[2][7][9][10]

Note: Fastness properties can vary depending on the specific grade, concentration, and the

medium in which the pigment is dispersed.

Physical and Chemical Properties
Property

Pigment Red 48:1 (Barium
Salt)

Pigment Red 48:2 (Calcium
Salt)

Oil Absorption ( g/100g ) Not consistently reported 35 - 67[3][9][12]

Dispersibility Good[1] Good to Excellent[7][12][13]

Migration Resistance
Good in soft PVC, no

blooming.[4][8]
Does not bleed in soft PVC.[2]

Applications
Both pigments are versatile and find use in a wide range of applications, with some

preferences based on their specific properties.

Pigment Red 48:1 (Barium Salt): Due to its good solvent resistance, it is frequently used in

printing inks (gravure, flexographic, and offset), plastics (PVC, PE), and some coatings.[1][4]

[8] It is also used in textiles and rubber.[1][14]
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Pigment Red 48:2 (Calcium Salt): Its brighter, bluish-red shade makes it a popular choice

for plastics (PVC, polyolefins), industrial paints, powder coatings, and various types of

printing inks (offset, water-based, solvent-based).[2][7][13][15] It is also used in textile

printing.[2][7]

Experimental Protocols
Standardized testing methods are crucial for the accurate evaluation and comparison of

pigment properties. While specific protocols were not detailed in the immediate product

literature, the following ASTM and ISO standards are commonly employed in the pigment

industry.

Lightfastness Testing
Lightfastness is typically evaluated by exposing pigmented samples to a standardized light

source and comparing the color change to a set of blue wool standards.

Sample Preparation

Exposure Evaluation

Pigment Dispersion Coating Application Curing/Drying

Test Specimen

Xenon Arc Lamp

Blue Wool Standards Visual Assessment

Colorimetric Measurement Delta E Calculation

Lightfastness Rating (1-8)

Click to download full resolution via product page

Workflow for Lightfastness Testing (e.g., ASTM D4303)

Heat Stability Testing
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This test determines the temperature at which the pigment shows a significant color change in

a specific polymer.

Evaluation

Pigment + Polymer Compounding

Injection Molding at T1 Injection Molding at T2 Injection Molding at Tn

Color Measurement 1

Compare Color Measurements

Color Measurement 2 Color Measurement n

Determine Delta E

Identify Max Temperature with Acceptable Delta E

Click to download full resolution via product page

Process for Determining Heat Stability in Plastics

Chemical Resistance Testing
The resistance to acids, alkalis, and other chemicals is assessed by exposing a pigmented

surface to the chemical and observing any changes.
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Prepare Pigmented Panel Spot Test with Chemical Reagent Dwell Time (e.g., 24h) Wash and Dry Panel Visual Assessment for Staining, Blistering, Color Change Resistance Rating (1-5)

Click to download full resolution via product page

General Protocol for Chemical Resistance Spot Test

Summary and Conclusion
The selection between Pigment Red 48:1 (barium salt) and Pigment Red 48:2 (calcium salt) is

a nuanced decision that depends on the specific requirements of the end-use application.

Choose Pigment Red 48:1 (Barium Salt) for:

Applications requiring a more yellowish-red shade.

Good solvent resistance in printing inks.

Good migration resistance in flexible PVC.

Choose Pigment Red 48:2 (Calcium Salt) for:

A brighter, more bluish-red hue.

Generally better lightfastness.

Applications in plastics and coatings where a vibrant, clean red is desired.

For researchers and scientists, understanding these fundamental differences is key to

formulating products with the desired coloristic and performance characteristics. While this

guide provides a comparative overview, it is always recommended to conduct specific testing

within the intended formulation to ensure optimal performance. The provided experimental

workflow diagrams offer a foundational understanding of how these critical properties are

evaluated.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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